Cas no 1704069-43-1 (Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate)

Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate is a specialized carbamate derivative featuring a bromophenoxypropyl backbone and a cyclopropyl substituent. This compound is primarily utilized in organic synthesis and pharmaceutical research as a versatile intermediate. Its structural attributes, including the tert-butyl carbamate protecting group and the 4-bromophenoxy moiety, enhance its utility in selective functionalization and cross-coupling reactions. The cyclopropyl group contributes to steric and electronic modulation, making it valuable in the design of bioactive molecules. The product is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined reactivity profile makes it suitable for use in medicinal chemistry and materials science.

Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate structure

1704069-43-1 structure

Product Name:Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate

CAS No:1704069-43-1

MF:C₁₇H₂₄BrNO₃

MW:370.281364440918

MDL:MFCD28400315

CID:4703440

Update Time:2025-05-21

Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate
- AM87552
- t-Butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate
- Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate
- MDL： MFCD28400315
- Inchi： 1S/C17H24BrNO3/c1-17(2,3)22-16(20)19(14-7-8-14)11-4-12-21-15-9-5-13(18)6-10-15/h5-6,9-10,14H,4,7-8,11-12H2,1-3H3
- InChI Key： WJEROZQSOSDLQJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)OCCCN(C(=O)OC(C)(C)C)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 8
Complexity: 357
Topological Polar Surface Area: 38.8

Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T123650-50mg	tert-Butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate	1704069-43-1		50mg	$ 220.00	2022-06-03
TRC	T123650-100mg	tert-Butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate	1704069-43-1		100mg	$ 365.00	2022-06-03
eNovation Chemicals LLC	D626367-500mg	tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate	1704069-43-1	97%	500mg	$276	2023-09-03
eNovation Chemicals LLC	D626367-1g	tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate	1704069-43-1	97%	1g	$1520	2025-02-20
A2B Chem LLC	AF02403-5g	tert-butyl (3-(4-broMophenoxy)propyl)(cyclopropyl)carbaMate	1704069-43-1	95%	5g	$1203.00	2024-04-20
eNovation Chemicals LLC	D626367-1g	tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate	1704069-43-1	97%	1g	$1520	2024-05-24
eNovation Chemicals LLC	D626367-1g	tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate	1704069-43-1	97%	1g	$1520	2025-02-27

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Additional information on Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate

Comprehensive Guide to Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate (CAS 1704069-43-1): Properties, Applications, and Market Insights

Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate (CAS 1704069-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure combining a tert-butyl group, cyclopropyl moiety, and 4-bromophenoxy functionality, making it valuable for various synthetic applications. Researchers frequently search for "Tert-butyl carbamate derivatives" and "4-bromophenoxy compounds" due to their importance in drug discovery and material science.

The compound's molecular formula and weight make it particularly interesting for medicinal chemistry applications. Many scientists are exploring questions like "How to synthesize Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate" and "What are the applications of bromophenoxy compounds in drug development?" These queries reflect the growing interest in this chemical's potential. The presence of both carbamate and bromophenoxy groups offers multiple sites for further chemical modifications, enabling the creation of diverse molecular architectures.

In recent years, the demand for specialty chemicals like Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate has increased significantly, driven by advancements in pharmaceutical intermediates and agrochemical formulations. The compound's stability and reactivity profile make it suitable for creating novel bioactive molecules, particularly in developing kinase inhibitors and other targeted therapies. Researchers often search for "CAS 1704069-43-1 supplier" and "buy Tert-butyl carbamate derivatives," indicating strong market interest.

The synthesis of Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Many synthetic chemists are interested in "optimization of Tert-butyl carbamate synthesis" and "purification methods for bromophenoxy compounds." The compound's physicochemical properties, including solubility characteristics and thermal stability, are crucial parameters for its various applications in research and development.

From a commercial perspective, Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate represents an important building block in the fine chemicals market. The growing trend toward custom synthesis and contract research has increased its visibility in scientific databases and chemical catalogs. Companies specializing in pharmaceutical intermediates often highlight this compound's availability and custom synthesis options to meet diverse research needs.

Quality control and analytical characterization of Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate are critical aspects for researchers. Common analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Many laboratories search for "analytical methods for carbamate compounds" and "spectral data of CAS 1704069-43-1," emphasizing the need for reliable characterization protocols.

The future outlook for Tert-butyl (3-(4-bromophenoxy)propyl)(cyclopropyl)carbamate appears promising, particularly in the context of drug discovery and material science innovations. As research continues to explore new applications for brominated aromatic compounds and carbamate derivatives, this chemical is likely to maintain its importance in scientific investigations. The compound's versatility and potential for creating novel molecular entities ensure its continued relevance in chemical research and development.